benzyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate

• IUPAC Name: benzyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H19NO3/c1-11-7-8-13(16)9-15(11)14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13,16H,7-10H2,1H3/t11-,13+/m1/s1
• InChI Key: PORAIKBIDRNMQN-YPMHNXCESA-N
• Canonical SMILES: CC1CCC(CN1C(=O)OCC2=CC=CC=C2)O
• Isomeric SMILES: C[C@@H]1CC[C@@H](CN1C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C14H19NO3
• DSSTOX Substance ID: DTXSID301138057
• Molecular Weight: 249.30 g/mol
• CAS RN: 1431473-24-3

Description

Benzyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate, or BHMC for short, is an important intermediate in the synthesis of many pharmaceuticals and other compounds. BHMC is a versatile and easily synthesized compound, making it an attractive option for a wide range of applications.

Scientific Research Applications

• Synthesis of Protein Tyrosine Kinase Inhibitors:

  • The compound tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, an intermediate in the synthesis of the Jak3 inhibitor CP-690550, can be synthesized using a method that involves a series of steps including SN2 substitution with benzyl chloride (Chen Xin-zhi, 2011).

• Conjugate Addition Reactions:

  • The conjugate addition of benzylamine to certain substrates results in the formation of compounds that are precursors to α-amino-β-hydroxy-γ-butyrolactone, highlighting the compound's utility in organic synthesis (Carole de Saint-Fuscien & R. Dodd, 2000).

• Synthesis of Antagonists for Pharmacological Applications:

  • The efficient enantioselective synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, a key intermediate in creating potent CCR2 antagonists, involves an iodolactamization as the critical step (C. Campbell et al., 2009).

• Stereocontrolled Synthesis of Pipecolic Acid Derivatives:

  • A method involving an unprecedented cascade of reactions leads to the synthesis of pipecolic acid derivatives, which are significant in medicinal chemistry (N. Purkayastha et al., 2010).

• Hydrogen-Bonding Supramolecular Architectures:

  • Studies on N-donor compounds crystallizing with 5-sulfosalicylic acid reveal insights into hydrogen-bonding synthons and their effects on crystal packing, important in crystal engineering and host-guest chemistry (Lei Wang et al., 2011).

• Synthesis and Evaluation of Antibacterial Compounds:

  • The synthesis of 5-substituted-1,3,4-oxadiazol-2-yl 4-(4-methylpiperidin-1-ylsulfonyl)benzyl sulfides, which exhibit significant antibacterial activities, highlights the medicinal chemistry applications of these compounds (Aziz‐ur‐Rehman et al., 2017).

• Synthesis of Natural Products and Pharmacological Agents:

  • Research on 1-benzyl-2,4-piperidinedione-3-carboxylic acid derivatives demonstrates their use as synthetic intermediates in the creation of natural products and compounds with pharmacological interest (Samir Ibenmoussa et al., 1998).

• Synthesis of Donepezil Hydrochloride:

  • A study describes the synthesis of Donepezil hydrochloride from methyl piperidine-4-carboxylate, showcasing the compound's relevance in pharmaceutical synthesis (H. Bing, 2005).

Mechanism of Action

The mechanism of action of benzyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate is not documented in the available literature. The mechanism of action would depend on the specific application of the compound.

Synthesis routes and methods I

Procedure details

To a solution of THF (200 mL) and MeOH (11 mL) was added LiBH4 (2 M, 89 mL, 0.18 mol). Some gas evolution and small exotherm were observed. The reaction was aged at room temperature for 30 min before being cooled to −10° C. with an acetone:ice bath. ±benzyl 2-methyl-5-oxopiperidine-1-carboxylate (22.0 g, 0.089 mol) was then added dropwise, keeping the temperature below −5° C. The reaction was then aged at −10° C. for 30 min. The reaction was quenched by adding half-saturated, aqueous NaHCO3, then extracted with EtOAc. The layers were separated and the organics dried with MgSO4. The organics were concentrated to give the titled compound as a crude, colorless oil.

Synthesis routes and methods II

Procedure details

To a solution of THF (200 mL) and MeOH (11 mL) was added LiBH4 (2 M, 89 mL, 0.18 mol). Some gas evolution and a small exotherm were observed. The reaction was aged at room temperature for 30 min before being cooled to −10° C.±benzyl 2-methyl-5-oxopiperidine-1-carboxylate (22.0 g, 0.089 mol) was then added dropwise, keeping the temperature below −5° C. The reaction was then aged at −10° C. for 30 min. The reaction was quenched by adding half-saturated, aqueous NaHCO3, then extracted with EtOAc. The layers were separated and the organics dried with MgSO4. The organics were concentrated to give crude ±benzyl-5-hydroxy-2-methylpiperidine-1-carboxylate as a crude, colorless oil.